Cas no 42276-20-0 (Butanamide, 4-chloro-N-cyclopropyl-)

• Product Name: Butanamide, 4-chloro-N-cyclopropyl-
• CAS No: 42276-20-0
• MF: C₇H₁₂ClNO
• MW: 161.629281044006
• MDL: MFCD03376138
• CID: 5234678
• Update Time: 2025-07-20

Butanamide, 4-chloro-N-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 4-chloro-N-cyclopropyl-

• MDL： MFCD03376138
• Inchi： 1S/C7H12ClNO/c8-5-1-2-7(10)9-6-3-4-6/h6H,1-5H2,(H,9,10)
• InChI Key： HBJZQNQWASIYFF-UHFFFAOYSA-N
• SMILES： C(NC1CC1)(=O)CCCCl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on Butanamide, 4-chloro-N-cyclopropyl-

Comprehensive Overview of Butanamide, 4-chloro-N-cyclopropyl- (CAS No. 42276-20-0)

Butanamide, 4-chloro-N-cyclopropyl- (CAS No. 42276-20-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique cyclopropyl and chloro functional groups, serves as a key intermediate in the synthesis of bioactive compounds. Its structural versatility makes it a subject of interest for researchers exploring novel drug candidates and crop protection agents. The compound's molecular formula and physicochemical properties align with modern demands for sustainable and efficient chemical solutions.

In recent years, the scientific community has focused on optimizing the synthesis of 4-chloro-N-cyclopropyl butanamide to enhance yield and purity. Advanced techniques like green chemistry and catalytic processes are being employed to reduce environmental impact, addressing growing concerns about sustainable manufacturing. Researchers are also investigating its potential as a building block for heterocyclic compounds, which are pivotal in developing antimicrobial and anti-inflammatory agents. These applications resonate with current trends in precision medicine and personalized therapeutics.

The compound's mechanism of action and structure-activity relationship (SAR) are frequently discussed in academic forums. Its chlorinated moiety contributes to its reactivity, enabling diverse derivatization pathways. This feature is particularly valuable in drug discovery, where slight modifications can significantly alter bioavailability and target specificity. Additionally, its cyclopropyl group enhances metabolic stability, a critical factor in pharmacokinetics. Such attributes make CAS No. 42276-20-0 a recurring topic in medicinal chemistry publications.

From an industrial perspective, Butanamide, 4-chloro-N-cyclopropyl- is produced under stringent quality control standards to meet regulatory requirements. Manufacturers prioritize scalability and cost-efficiency while adhering to Good Manufacturing Practices (GMP). The compound's storage conditions and handling protocols are meticulously documented to ensure safety and longevity. These practices align with global initiatives like REACH and FDA guidelines, reflecting the industry's commitment to responsible chemistry.

Emerging applications of this compound include its role in bioconjugation and proteomics, where it aids in labeling biomolecules for diagnostic purposes. Its compatibility with high-throughput screening (HTS) platforms further underscores its utility in biopharmaceutical research. As the demand for targeted therapies grows, CAS No. 42276-20-0 continues to be a focal point for innovation. Future studies may explore its potential in neuroscience and oncology, expanding its relevance in cutting-edge science.

In summary, Butanamide, 4-chloro-N-cyclopropyl- exemplifies the intersection of chemical innovation and practical application. Its multifaceted uses and adaptability to modern research paradigms ensure its prominence in both academic and industrial settings. As scientific inquiry evolves, this compound is poised to remain a cornerstone in the development of next-generation therapeutic and agrochemical solutions.